Cas no 1082040-92-3 (1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid)

• Product Name: 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
• CAS No: 1082040-92-3
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD11845522
• CID: 841027
• PubChem ID: 53399456
• Update Time: 2025-06-08

1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
• 5-Azaindole-7-carboxylic acid
• AK119770
• 1643AA
• PB25433
• FCH1146585
• AX8245186
• AB0095385
• DTXSID00694625
• 1H-Pyrrolo[3,2-c]pyridine-7-carboxylicacid
• 1082040-92-3
• P11202
• AKOS016010743
• DB-349865
• AS-50827
• SY108682
• A895335
• CS-0052487
• SCHEMBL3425595
• MFCD11845522

• MDL： MFCD11845522
• Inchi： 1S/C8H6N2O2/c11-8(12)6-4-9-3-5-1-2-10-7(5)6/h1-4,10H,(H,11,12)
• InChI Key： BXIDURGCYCMPAE-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC2C=CNC=21)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.5

Experimental Properties

• Density: 1.506±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 471.1±25.0 °C at 760 mmHg
• Flash Point: 238.7±23.2 °C
• Solubility: Slightly soluble (24 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid

Introduction to 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid (CAS No. 1082040-92-3)

1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, with the chemical identifier CAS No. 1082040-92-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and utility in drug design. The presence of a carboxylic acid functional group at the 7-position enhances its reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The significance of 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid lies in its potential as a building block for the development of novel therapeutic agents. Pyrrolopyridine scaffolds have been extensively studied due to their ability to mimic natural product structures and interact with various biological targets. Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of new derivatives with enhanced pharmacological properties.

In the context of modern drug discovery, 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid has been explored for its role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer signaling pathways. The carboxylic acid moiety at the 7-position provides a handle for covalent bond formation, enabling the development of targeted therapies that leverage precise molecular interactions.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have utilized 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid as a precursor for synthesizing analogs with improved solubility, bioavailability, and metabolic stability. These derivatives have shown promise in preclinical studies, particularly in models of inflammation and neurodegenerative diseases. The ability to fine-tune the structure while maintaining core pharmacophoric features makes this scaffold highly attractive for drug development.

The synthesis of 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Common methodologies include cyclization reactions followed by functional group transformations to introduce the carboxylic acid at the 7-position. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles. These developments not only improve yield but also reduce waste, making the production of this compound more environmentally friendly.

From a computational perspective, virtual screening techniques have been employed to identify lead compounds derived from 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid. Machine learning algorithms can predict binding affinities and toxicity profiles, expediting the drug discovery process. Such computational tools are indispensable in modern pharmaceutical research, allowing scientists to prioritize promising candidates for further experimental validation.

The biological activity of derivatives of 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid has been investigated across various disease models. For example, derivatives targeting G protein-coupled receptors (GPCRs) have shown efficacy in treating cardiovascular disorders. Additionally, modifications at the 5-position or other heterocyclic rings have yielded compounds with enhanced antiviral properties. These findings underscore the importance of structural diversity when designing therapeutic agents based on this scaffold.

In conclusion, 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid (CAS No. 1082040-92-3) represents a cornerstone in contemporary medicinal chemistry. Its unique structural features and reactivity make it an invaluable resource for developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds derived from this scaffold are likely to play an increasingly pivotal role in addressing unmet medical needs.